Cas no 845790-39-8 (5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid)

5-[4-(Ethylsulfanyl)phenyl]-5-oxopentanoic acid is a specialized organic compound featuring a phenyl ring substituted with an ethylsulfanyl group and a ketone-linked pentanoic acid chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The ethylsulfanyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling coupling reactions or salt formation. Its balanced polarity facilitates solubility in both organic and aqueous media, streamlining purification processes. The compound's well-defined structure ensures consistent performance in multi-step syntheses, particularly in constructing complex scaffolds requiring precise functional group placement.
5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid structure
845790-39-8 structure
Product Name:5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid
CAS No:845790-39-8
MF:C13H16O3S
MW:252.329342842102
CID:873949
Update Time:2025-11-02

5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid
    • 5-(4-ethylsulfanylphenyl)-5-oxopentanoic acid
    • 5-(4-Ethylthiophenyl)-5-oxovaleric acid
    • 5-[4-(Ethylthio)phenyl]-5-oxovaleric acid
    • Inchi: 1S/C13H16O3S/c1-2-17-11-8-6-10(7-9-11)12(14)4-3-5-13(15)16/h6-9H,2-5H2,1H3,(H,15,16)
    • InChI Key: BAKSLYALYCNKAV-UHFFFAOYSA-N
    • SMILES: S(CC)C1C=CC(=CC=1)C(CCCC(=O)O)=O

Computed Properties

  • Exact Mass: 252.08200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 79.67000
  • LogP: 3.23620

5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid Pricemore >>

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Additional information on 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid

5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid: A Promising Compound in Modern Pharmaceutical Research

5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid, with the chemical formula C15H18O3S, represents a novel class of organic compounds that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its unique 5-oxopentanoic acid core and 4-(ethylsulfanyl)phenyl substituent, exhibits diverse pharmacological properties that make it a valuable candidate for drug development. Recent studies have highlighted its potential in targeting inflammatory pathways and modulating cellular signaling mechanisms, positioning it as a critical component in the search for therapeutic agents against complex diseases.

The structural complexity of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid is evident in its molecular architecture, which combines a hydrocarbon backbone with sulfur-containing functional groups. The ethylsulfanyl group, a derivative of thiol, plays a pivotal role in determining the compound's reactivity and biological activity. This feature is particularly relevant in the context of drug design, where sulfur-containing moieties are often associated with enhanced bioavailability and metabolic stability. The molecule's molecular weight of approximately 286.36 g/mol further underscores its potential for pharmaceutical applications, as it falls within the optimal range for oral administration.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid, with several studies focusing on optimizing reaction conditions to improve yield and purity. A 2023 publication in Journal of Medicinal Chemistry reported a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction time while maintaining stereochemical integrity. This breakthrough has important implications for large-scale production, as it addresses one of the major challenges in pharmaceutical manufacturing. The ability to scale up synthesis is crucial for transitioning from laboratory research to clinical applications.

Pharmacological studies on 5-[4-(ethylsulfanyl)phenyl]-3-oxopentanoic acid have revealed its potential as an anti-inflammatory agent. Research published in Drug Discovery Today (2024) demonstrated that this compound effectively inhibits the NF-κB signaling pathway, a key mediator of inflammatory responses. The mechanism of action involves the suppression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease. These findings align with the growing emphasis on targeting inflammation in the development of novel therapeutics.

Another area of interest is the application of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid in cancer research. A 2024 study in Cancer Research highlighted its potential as an anti-cancer agent, particularly in the treatment of solid tumors. The compound was shown to induce apoptosis in cancer cells through the modulation of Bcl-2 family proteins, while exhibiting minimal toxicity to normal cells. This selectivity is a significant advantage in chemotherapy, where minimizing side effects is a major challenge. The study also emphasized the compound's ability to disrupt the PI3K/Akt signaling pathway, which is frequently dysregulated in malignant tumors.

From a synthetic perspective, the development of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid has benefited from advances in asymmetric catalysis. A 2023 report in Organic Letters described a chiral synthesis method that yields enantiomerically pure products, which is critical for pharmaceutical applications where stereochemistry significantly impacts efficacy and safety. This approach not only enhances the compound's therapeutic potential but also reduces the need for costly purification processes, contributing to cost-effective drug development.

The pharmacokinetic profile of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid is another area of active investigation. A 2024 study in Pharmaceutical Research evaluated its oral bioavailability and metabolic stability. The results indicated that the compound exhibits high solubility in aqueous media, which is essential for oral formulations. Additionally, its metabolic profile showed minimal hepatic metabolism, suggesting a favorable safety profile. These characteristics are particularly important for drugs targeting chronic conditions, where long-term administration is required.

Despite its promising properties, the development of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid is not without challenges. One of the primary concerns is the potential for drug resistance, particularly in oncology applications. A 2023 review in Drug Resistance Updates discussed strategies to overcome this limitation, including the combination of this compound with other chemotherapeutic agents. The synergistic effect observed in preclinical studies suggests that a multi-target approach could enhance therapeutic outcomes while reducing the likelihood of resistance development.

The environmental impact of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid is another critical aspect of its development. A 2024 study in Green Chemistry assessed the biodegradability of the compound and its potential for environmental persistence. The results indicated that the molecule is readily degraded by microbial action, which is a positive factor for sustainable pharmaceutical practices. This characteristic is increasingly important as the pharmaceutical industry faces growing pressure to minimize its ecological footprint.

In conclusion, 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid represents a promising candidate in the field of medicinal chemistry, with potential applications in anti-inflammatory and anti-cancer therapies. The ongoing research into its synthesis, pharmacological mechanisms, and environmental impact underscores its significance in the development of novel therapeutic agents. As the pharmaceutical landscape continues to evolve, compounds like this one are likely to play a crucial role in addressing complex medical challenges through innovative approaches to drug design and delivery.

Further research is needed to fully understand the therapeutic potential of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid and to address any challenges in its development. Clinical trials will be essential to validate its safety and efficacy in human subjects. The continued exploration of this compound's properties is expected to contribute to the advancement of pharmaceutical science and the treatment of various diseases.

As the field of medicinal chemistry progresses, the development of compounds like 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid will remain a focal point of research. The integration of advanced synthetic methods, pharmacological insights, and environmental considerations will be crucial in translating laboratory findings into practical therapeutic solutions. The potential of this compound to address significant medical needs highlights the importance of continued investment in chemical research and drug development.

The future of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid in pharmaceutical applications is promising, with ongoing studies exploring its potential in various therapeutic areas. As researchers continue to uncover new insights into its properties and mechanisms of action, the compound is likely to become an important tool in the development of innovative treatments for a wide range of diseases.

Ultimately, the journey of 5-[4-(ethylsulfanyl)phenyl]-5-oxopentanoic acid from a laboratory compound to a potential therapeutic agent exemplifies the dynamic nature of pharmaceutical research. The combination of scientific discovery, technological advancement, and clinical validation will determine its impact on future medical treatments. As the field continues to evolve, compounds like this one will remain at the forefront of efforts to improve human health through innovative chemical solutions.

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